Cas no 861550-89-2 (Benzonitrile,3-amino-4-hydroxy-2,6-dimethyl-)

• Product Name: Benzonitrile,3-amino-4-hydroxy-2,6-dimethyl-
• CAS No: 861550-89-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 718331
• Update Time: 2024-01-31

Benzonitrile,3-amino-4-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-amino-4-hydroxy-2,6-dimethyl-
• 2,6-Xylonitrile, 3-amino-4-hydroxy- (2CI)
• 2,6-Xylonitrile, 3-amino-4-hydroxy- (2CI)
• Benzonitrile, 3-amino-4-hydroxy-2,6-dimethyl-

• Inchi： 1S/C9H10N2O/c1-5-3-8(12)9(11)6(2)7(5)4-10/h3,12H,11H2,1-2H3
• InChI Key： DJXKATWEGLUVAP-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(C)C=C(O)C(N)=C1C

Computed Properties

• Exact Mass: 162.079
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2